N-isopentyl-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-(3-methylbutyl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C15H23NOS/c1-12(2)7-10-16-14(17)15(8-3-4-9-15)13-6-5-11-18-13/h5-6,11-12H,3-4,7-10H2,1-2H3,(H,16,17)
• InChI Key: YMZAYNMHXXTNKR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C1(CCCC1)C2=CC=CS2
• Molecular Formula: C15H23NOS
• Molecular Weight: 265.4 g/mol
• CAS No.: 1049574-72-2

Description

N-isopentyl-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C15H23NOS and its molecular weight is 265.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

N-isopentyl-1-(thiophen-2-yl)cyclopentanecarboxamide and similar compounds have been synthesized for potential anti-inflammatory applications. These compounds have been tested for animal toxicity, analgesic, and anti-inflammatory studies, indicating a potential for therapeutic use in managing inflammation (Thabet, Helal, Salem, & Abdelaal, 2011).

Catalyzed Intramolecular Cyclization

The compound has relevance in the field of organic synthesis, particularly in the development of catalyzed intramolecular cyclization processes. Research in this area has focused on creating efficient ligands for copper-catalyzed reactions, leading to the synthesis of various amide derivatives in good to excellent yields (Wang, Peng, Jiang, Lu, Wang, Bai, & Pan, 2008).

Stereoselective Synthesis

The stereoselective synthesis of related compounds, such as methyl 1-amino-3-(4-bromophenyl)cyclopentanecarboxylate, demonstrates the importance of these molecules in the development of receptor agonists. This work has laid the groundwork for producing these compounds in high purity and yield, showcasing their potential in medicinal chemistry (Wallace, Gordon, Hayes, Konopacki, Fix-Stenzel, Zhang, Grongsaard, Cusack, Schaffter, Henry, & Stoffel, 2009).

Anticancer Activity

Additionally, research has been conducted on the synthesis of 5-(2′-indolyl)thiazoles and their evaluation for cytotoxicity against human cancer cell lines. This research highlights the potential of this compound and similar compounds in developing new anticancer drugs (Vaddula, Tantak, Sadana, Gonzalez, & Kumar, 2016).

Green Synthesis Approaches

Research into green synthesis approaches for thiophene-containing molecules, including pyrazoles and isoxazoles, indicates the environmental and procedural benefits of adopting 1,3-dipolar cycloaddition methodologies. These studies underscore the versatility and sustainable aspects of synthesizing thiophene derivatives (Sowmya, Teja, Padmaja, Prasad, & Padmavathi, 2018).